Cas no 699-30-9 (Tetrafluorosuccinic anhydride)

• Product name: Tetrafluorosuccinic anhydride
• CAS No: 699-30-9
• MF: C₄F₄O₃
• MW: 172.0346
• MDL: MFCD00037917
• CID: 512076
• PubChem ID: 69686

Tetrafluorosuccinic anhydride Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione,3,3,4,4-tetrafluorodihydro-
• Tetrafluorosuccinic Anhydride
• 3,3,4,4-tetrafluorooxolane-2,5-dione
• Perfluorosuccinic Anhydride
• 3,3,4,4-Tetrafluorodihydrofuran-2,5-dione
• 2,5-Furandione, 3,3,4,4-tetrafluorodihydro-
• Tetrafluorosuccinicanhydride
• 3,3,4,4-tetrafluoro-3,4-dihydrofuran-2,5-dione
• C4F4O3
• tetrafluorooxolane-2,5-dione
• ZLVLNNCBGQYRAB-UHFFFAOYSA-N
• SBB088567
• 8371AE
• FCH931757
• LAR7SD7WWX
• 699-30-9
• NS00019216
• AMY14682
• T2478
• AKOS002250779
• 3,3,4,4-Tetrafluorodihydro-2,5-furandione
• MFCD00037917
• Tetrafluorosuccinic anhydride, >=98.0% (T)
• 3,3,4,4-tetrakis(fluoranyl)oxolane-2,5-dione
• SY050396
• EINECS 211-832-0
• DTXSID6061022
• AT23269
• 3,3,4,4-Tetrafluorooxolan-2,5-dione
• FT-0632837
• A836701
• SCHEMBL318323
• CS-0455041
• DB-055358
• Tetrafluorosuccinic anhydride

• MDL： MFCD00037917
• Inchi： 1S/C4F4O3/c5-3(6)1(9)11-2(10)4(3,7)8
• InChI Key： ZLVLNNCBGQYRAB-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC(C1(F)F)=O)F

Computed Properties

• Exact Mass: 171.97800
• Monoisotopic Mass: 171.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Tautomer Count: nothing
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Clear liquid.
• Density: 1.609 g/mL at 20 °C(lit.)
• Boiling Point: 55°C(lit.)
• Refractive Index: n20/D 1.327
• PSA: 43.37000
• LogP: 0.34040
• Solubility: Decompose in water.

Tetrafluorosuccinic anhydride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 2810 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：T
• HazardClass：IRRITANT, MOISTURE SENSITIVE, TOXIC, CORROSIVE
• Storage Condition：<0°C
• Risk Phrases：R23
• PackingGroup：II

Tetrafluorosuccinic anhydride Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Tetrafluorosuccinic anhydride

Tetrafluorosuccinic Anhydride (CAS No. 699-30-9): A Comprehensive Overview

Tetrafluorosuccinic anhydride (CAS No. 699-30-9) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, also known as TFSA, is characterized by its unique chemical structure, which includes four fluorine atoms and a succinic anhydride backbone. The combination of these features makes TFSA a valuable reagent in various chemical reactions, particularly those involving fluorination and esterification processes.

The chemical formula of Tetrafluorosuccinic anhydride is C₄F₄O₃. It is a colorless solid at room temperature with a melting point of approximately 57°C. The compound's high reactivity is attributed to the presence of the anhydride group, which readily undergoes hydrolysis to form the corresponding acid. Additionally, the fluorine atoms enhance the compound's stability and provide unique electronic properties that are beneficial in many synthetic transformations.

In recent years, Tetrafluorosuccinic anhydride has been extensively studied for its applications in the synthesis of fluorochemicals and pharmaceutical intermediates. One notable area of research involves the use of TFSA in the preparation of fluoroalkylated compounds, which are essential building blocks in the development of new drugs and materials. For instance, a study published in the Journal of Organic Chemistry highlighted the efficiency of TFSA in facilitating the synthesis of fluoroalkylated carboxylic acids, which are key intermediates in the production of antiviral agents and other therapeutic molecules.

The reactivity of Tetrafluorosuccinic anhydride extends beyond its use as a fluorinating agent. It has also been employed in the synthesis of polymeric materials with enhanced thermal stability and mechanical properties. Researchers at the University of California, Berkeley, demonstrated that TFSA can be used to modify polymeric backbones, leading to materials with improved resistance to high temperatures and harsh environments. This makes TFSA a promising candidate for applications in aerospace and automotive industries where high-performance materials are crucial.

In addition to its synthetic utility, Tetrafluorosuccinic anhydride has shown potential in catalytic processes. A recent study published in Catalysis Today reported that TFSA can serve as an effective catalyst support for palladium-based catalysts used in cross-coupling reactions. The unique electronic properties of TFSA enhance the catalytic activity and selectivity of these reactions, making it a valuable tool in fine chemical synthesis.

The environmental impact of chemical compounds is a growing concern in modern research. Studies have shown that Tetrafluorosuccinic anhydride exhibits low toxicity and environmental persistence compared to other fluorinated compounds. This makes it a more sustainable choice for industrial applications where environmental safety is paramount. Researchers at the University of Michigan conducted a comprehensive toxicity assessment of TFSA and found that it has minimal adverse effects on aquatic organisms and soil microorganisms.

In conclusion, Tetrafluorosuccinic anhydride (CAS No. 699-30-9) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical structure and reactivity make it an indispensable reagent for researchers aiming to develop new fluorochemicals, polymeric materials, and catalytic systems. As ongoing research continues to uncover new possibilities for TFSA, its importance in various scientific disciplines is likely to grow even further.